{4-Aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol

• Molecular Formula: C7H8N4O
• Molecular Weight: 164.16 g/mol
• IUPAC Name: (4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl)methanol
• InChI: InChI=1S/C7H8N4O/c8-7-6-1-5(3-12)2-11(6)10-4-9-7/h1-2,4,12H,3H2,(H2,8,9,10)
• InChI Key: WGFNZFJIZKAQRE-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC=NN2C=C1CO)N

Description

{4-Aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol is a useful research compound. Its molecular formula is C7H8N4O and its molecular weight is 164.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of THF (150 mL) was added ethyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylate (2.29 g, 4.65 mmol) followed by 1 M DIBAL in THF (28.8 mL, 28.8 mmol). The solution was stirred at rt for 1 h. The r×n mixture was treated with EtOAc followed by aq Rochelle's salt. This heterogeneous mixture was then heated at 60° C. for 30 min. The solution was transferred to a separatory funnel, separated and washed with water. The aq layer was back extracted with EtOAc. The organic layer was dried (MgSO4), filtered, and concentrated to yield 550 mg (93%) of the desired product. MS [M+H]+=165; LCMS RT=1.03.